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Compound of Interest

3-Methoxy-2,2,4'-
Compound Name: )
trihydroxyacetophenone

CAS No.: 66922-70-1

Cat. No.: B131566
- 7
Abstract

This technical guide provides an in-depth exploration of 3'-Methoxy-2,2",4'-
trihydroxyacetophenone, a polyhydroxy acetophenone derivative of significant interest in
chemical synthesis and biomedical research. We will detail its chemical identifiers,
physicochemical properties, synthesis methodologies, and purification techniques. The
narrative emphasizes the causality behind its diverse biological activities, including its
antimicrobial, antioxidant, and potential anticancer properties, which are rooted in its unique
molecular architecture.[1] This document serves as a comprehensive resource for researchers,
chemists, and drug development professionals, offering both foundational knowledge and
practical, field-proven insights into the application and study of this versatile compound.

Chemical Identity and Physicochemical Properties

3'-Methoxy-2,2',4'-trihydroxyacetophenone is a substituted acetophenone notable for its
specific arrangement of hydroxyl and methoxy functional groups on the aromatic ring and the
acetyl side chain.[1] This substitution pattern is critical as it dictates the molecule's
physicochemical characteristics, such as solubility, lipophilicity, and reactivity, which in turn
modulate its pharmacological efficacy.[1] The compound is a valuable synthetic intermediate for
building more complex molecular structures and is actively investigated for its therapeutic
potential.[1]
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Identifier Value Source

CAS Number 66922-70-1 [1]

1-(2,4-dihydroxy-3-

IUPAC Name methoxyphenyl)-2- Inferred from structure
hydroxyethanone

Molecular Formula CoH100s Calculated

Molecular Weight 198.17 g/mol [1]
SGFVYAYEGJHREZ-

InChl Key [1]

UHFFFAOYSA-N

) ) General for polyhydroxylated
Appearance (Predicted) Solid )
aromatics

Synthesis and Purification

The synthesis of 3'-Methoxy-2,2',4'-trihydroxyacetophenone is most effectively achieved
through electrophilic aromatic substitution, specifically a Friedel-Crafts acylation reaction,
followed by subsequent functionalization. The choice of this pathway is dictated by the need to
introduce the acetyl group onto a highly activated aromatic ring.

Synthesis Rationale and Strategy

The primary synthetic route involves the acylation of a suitably substituted phenol precursor. A
common starting material is a derivative of resorcinol or pyrogallol, which is first methoxylated
and then acylated. An alternative strategy involves starting with a substituted benzaldehyde,
which is then converted to the target acetophenone.[1] For instance, using 3-methoxy-4-
hydroxybenzaldehyde as a precursor allows for the introduction of the required substitution
pattern before the key acylation step.[1] The reaction conditions, particularly temperature, must
be carefully controlled to prevent unwanted side reactions due to the high reactivity of the
polyhydroxylated ring.[1]
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Synthesis Workflow

Starting Material
(e.g., 3-Methoxy-4-Hydroxy-
benzaldehyde Derivative)
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Final Product:

3'-Methoxy-2,2',4'-trinydroxy-
acetophenone

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Biological Activities & Mechanisms

3-Methoxy-2,2',4'-
trihydroxyacetophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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